4-chloro-3-methoxy-N-(1,3-thiazol-5-ylmethyl)aniline

• IUPAC Name: 4-chloro-3-methoxy-N-(1,3-thiazol-5-ylmethyl)aniline
• InChI: InChI=1S/C11H11ClN2OS/c1-15-11-4-8(2-3-10(11)12)14-6-9-5-13-7-16-9/h2-5,7,14H,6H2,1H3
• InChI Key: UHUABZDKJSEBAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NCC2=CN=CS2)Cl
• Molecular Formula: C11H11ClN2OS
• Molecular Weight: 254.74 g/mol

Description

4-chloro-3-methoxy-N-(1,3-thiazol-5-ylmethyl)aniline is a chemical compound that has gained attention in scientific research due to its potential applications in various fields such as medicine and agriculture. This compound is commonly known as CMTA and has a molecular formula of C11H11ClN2O1S1.

Mechanism of Action

The mechanism of action of CMTA is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. In cancer cells, CMTA has been shown to inhibit the activity of the protein kinase B (AKT) signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
CMTA has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, CMTA has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation. In animal studies, CMTA has been shown to have anti-inflammatory effects and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of using CMTA in lab experiments is its relatively simple synthesis method. Additionally, CMTA has been shown to have low toxicity in animal studies, making it a potentially safe compound to work with. However, one limitation of using CMTA in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy in certain assays.

Future Directions

There are several future directions for research involving CMTA. In medicine, further studies are needed to determine the efficacy and safety of CMTA as a potential anti-cancer and anti-inflammatory agent. In agriculture, further studies are needed to determine the herbicidal properties of CMTA and its potential use as a weed control agent. In material science, further studies are needed to determine the potential applications of CMTA in the synthesis of organic semiconductors. Additionally, further studies are needed to determine the mechanism of action of CMTA and its potential interactions with other compounds.

Synthesis Methods

CMTA can be synthesized through a series of chemical reactions involving 4-chloro-3-nitroaniline and 1,3-thiazol-5-ylmethylamine. The reaction involves the reduction of the nitro group to an amino group, followed by the addition of the thiazolylmethyl group to the aniline ring.

Scientific Research Applications

CMTA has been studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, CMTA has been shown to have anti-inflammatory and anti-cancer properties. In agriculture, CMTA has been studied for its potential use as a herbicide. In material science, CMTA has been studied for its potential use in the synthesis of organic semiconductors.